2-(4-Bromo-phenyl)-benzooxazole
Cat. No. B1281643
M. Wt: 274.11 g/mol
InChI Key: RBVHJNZMSBQFDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07754348B2
Procedure details
2-aminophenol 7.86 g (72 mmole), 4-bromobenzaldehyde 16 g (87 mmole), and 2.8 g of PTSA (14 mmole) was stirred in 150 ml of Toluene, the reaction mixture was then heated to reflux for 16 hours, after cooling, the reaction mixture was extracted with water, and then the organic layer was evaporated to dry, the residue was then recrystallized with acetone to get 12.85 g of product (yield=65.12%).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].[Br:9][C:10]1[CH:17]=[CH:16][C:13]([CH:14]=O)=[CH:12][CH:11]=1.CC1C=CC(S(O)(=O)=O)=CC=1>C1(C)C=CC=CC=1>[Br:9][C:10]1[CH:17]=[CH:16][C:13]([C:14]2[O:8][C:3]3[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=3[N:1]=2)=[CH:12][CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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7.86 g
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1)O
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Name
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|
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Quantity
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16 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=O)C=C1
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Name
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Quantity
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2.8 g
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Type
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reactant
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Smiles
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CC=1C=CC(=CC1)S(=O)(=O)O
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 16 hours
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Duration
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16 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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after cooling
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the reaction mixture was extracted with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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the organic layer was evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to dry
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was then recrystallized with acetone
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)C=1OC2=C(N1)C=CC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.85 g | |
| YIELD: PERCENTYIELD | 65.12% | |
| YIELD: CALCULATEDPERCENTYIELD | 65.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
